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Compound of Interest

Compound Name: Mefenpyr-diethyl

Cat. No.: B162942

Introduction

Mefenpyr-diethyl, with the molecular formula C16H18CI2N204, is a significant compound in
modern agriculture, primarily utilized as a herbicide safener.[1][2][3] It is not a herbicide itself
but is combined with certain herbicides to protect crops from potential injury.[1][4] This technical
guide provides a comprehensive overview of Mefenpyr-diethyl, including its chemical and
physical properties, mechanism of action, synthesis, analytical methods, and toxicological
profile, intended for researchers, scientists, and professionals in drug and agrochemical
development.

Chemical and Physical Properties

Mefenpyr-diethyl is a white to beige crystalline powder. Its key chemical and physical
properties are summarized in the table below.
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Property Value Reference
Molecular Formula C16H18CI2N204
Molecular Weight 373.23 g/mol
CAS Registry Number 135590-91-9
Diethyl 1-(2,4-

dichlorophenyl)-5-methyl-4,5-

IUPAC Name i
dihydro-1H-pyrazole-3,5-
dicarboxylate

Melting Point 50-52 °C

Vapor Pressure 1.4 x 107> Pa (at 25 °C)

Water Solubility 20 mg/L (at 20 °C, pH 6.2)

Log P (Octanol/Water) 3.83 (at 21 °C, pH 6.3)

Mechanism of Action

Mefenpyr-diethyl functions by enhancing the metabolic capacity of crops to detoxify
herbicides, without affecting the herbicidal activity against target weed species. The primary
mechanism involves the induction of key enzyme systems involved in xenobiotic detoxification.

Upon absorption by the plant, Mefenpyr-diethyl upregulates the expression and activity of
glutathione S-transferases (GSTs) and cytochrome P450 monooxygenases (CYP450s). These
enzymes catalyze the detoxification of herbicides through conjugation with glutathione and
oxidation, respectively, rendering the herbicide non-toxic to the crop plant.

The safener may also influence other stress-response pathways in the plant, such as those
involving jasmonic acid and salicylic acid signaling, which can contribute to overall stress

tolerance.
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Proposed signaling pathway for Mefenpyr-diethyl's safening action.

Synthesis of Mefenpyr-diethyl

Several synthetic routes for Mefenpyr-diethyl have been reported. A common method involves
the reaction of ethyl 2-chloro-2-(2-(2,4-dichlorophenyl)hydrazinylidene)acetate with ethyl
methacrylate.

Experimental Protocol: Synthesis

A general procedure for the synthesis is as follows:

» A mixture of ethyl methacrylate (22.8 g) and ethyl 2-chloro-2-(2-(2,4-
dichlorophenyl)hydrazinyl)acetate (14.8 g) is heated to 50-60 °C.

» Triethylamine (7.6 g) is added dropwise to the reaction mixture over a period of 30 minutes.
e The reaction temperature is then increased to 70 °C, and the mixture is stirred for 2 hours.

 After the reaction is complete, the mixture is cooled to room temperature, and the resulting
precipitate is removed by filtration.

o The filtrate is concentrated under reduced pressure to yield the final product, 1-(2,4-
dichlorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole-3,5-dicarboxylic acid diethyl ester
(Mefenpyr-diethyl).
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Synthesis of Mefenpyr-diethyl
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General workflow for the synthesis of Mefenpyr-diethyl.
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Analytical Methodology

The determination of Mefenpyr-diethyl in technical materials and formulations is typically
performed using high-performance liquid chromatography (HPLC).

Experimental Protocol: HPLC Analysis

The following is a general method for the analysis of Mefenpyr-diethyl:
e Method: Reversed-phase HPLC with UV detection.

o Sample Preparation: The sample is dissolved in a mixture of acetonitrile and 0.01 mol/L
phosphoric acid.

o Chromatographic Conditions:
o Column: C18-substituted silica column.

o Mobile Phase: A suitable mixture of acetonitrile and water, often with an acidic modifier like
phosphoric acid.

o Detection: UV detection at 300 nm.
o Quantification: External standardization is used for quantification.

This method is applicable for various formulations, including technical concentrates (TC),
water-dispersible granules (WG), oil-in-water emulsions (EW), and emulsifiable concentrates
(EC).
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HPLC Analysis of Mefenpyr-diethyl
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Typical workflow for the HPLC analysis of Mefenpyr-diethyl.
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Toxicological Profile

Mefenpyr-diethyl exhibits low acute toxicity to mammals. The toxicological profile based on

various studies is summarized below.

Species Test

Result Reference

Rat (male and female)  Acute Oral LD50

> 5000 mg/kg bw

Rat Acute Dermal LD50 > 4000 mg/kg
_ o LOAEL = 260
Dog Chronic Oral Toxicity
mg/kg/day
Carp Acute LC50 2.4 mg/L

Japanese Quail Acute Oral Toxicity

LD50 > 2000 mg/kg

bw

Mallard Duck Acute Oral Toxicity

LD50 > 2000 mg/kg

bw

Environmental Fate: Mefenpyr-diethyl is not persistent in soil or water and has a low

probability of leaching into groundwater. Studies have not indicated a potential for

bioaccumulation in fish, birds, or mammals. However, it is classified as toxic to aquatic life with

long-lasting effects.

Application as a Herbicide Safener

Mefenpyr-diethyl is used in combination with several herbicides to enhance their selectivity in

various cereal crops. It is effective in protecting winter wheat, spring wheat, durum wheat,

winter rye, triticale, and spring barley from herbicide injury.

Common Herbicide Combinations:

» Fenoxaprop-P-ethyl

 lodosulfuron-methyl-sodium

¢ Mesosulfuron-methyl
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The addition of Mefenpyr-diethyl allows for the effective control of monocotyledonous and
dicotyledonous weeds without causing significant harm to the crops. The herbicidal activity of
the partner herbicide is not significantly affected by the presence of the safener.

Conclusion

Mefenpyr-diethyl is a well-established herbicide safener with a clear mechanism of action
centered on enhancing the metabolic detoxification of herbicides in crop plants. Its chemical
properties, synthesis, and analytical methods are well-documented. With a favorable
toxicological and environmental profile, it plays a crucial role in modern weed management
strategies, allowing for the selective use of potent herbicides in cereal cultivation. Further
research into its precise signaling pathways could lead to the development of even more
effective and targeted crop protection solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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